Cas no 2764012-42-0 (rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 2764012-42-0
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 6143952
• PubChem ID: 165982001
• Update Time: 2025-06-15

rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid
• EN300-37343981
• 2764012-42-0

• Inchi： 1S/C19H19NO4/c1-12-7-8-14-10-16(18(21)22)17(15(14)9-12)20-19(23)24-11-13-5-3-2-4-6-13/h2-9,16-17H,10-11H2,1H3,(H,20,23)(H,21,22)/t16-,17+/m0/s1
• InChI Key： BPVBOWKYLLKAHA-DLBZAZTESA-N
• SMILES： OC([C@H]1CC2C=CC(C)=CC=2[C@H]1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid

Professional Introduction to Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic Acid (CAS No. 2764012-42-0)

Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 2764012-42-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate stereochemistry and functional groups, plays a pivotal role in the development of novel therapeutic agents. The presence of a chiral center at the 1-position and another at the 2-position contributes to its unique pharmacological properties, making it a valuable scaffold for drug design.

One of the most striking features of this compound is its benzyloxy carbonyl group, which is commonly employed in peptide synthesis and as a protecting group for amino acids. The benzyloxy carbonyl moiety not only enhances the stability of the compound during synthetic processes but also facilitates its incorporation into more complex molecules. This makes Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid an indispensable tool in the hands of medicinal chemists.

The 6-methyl-2,3-dihydro-1H-indene core structure of this compound is another critical aspect that contributes to its pharmacological relevance. Indene derivatives have been extensively studied for their potential biological activities, including anti-inflammatory, analgesic, and anticancer properties. The addition of a methyl group at the 6-position further modulates the electronic properties of the indene ring, enhancing its interactions with biological targets. This structural feature has been leveraged in several research endeavors to develop novel drug candidates with improved efficacy and selectivity.

In recent years, there has been a surge in interest regarding chiral compounds in drug development due to their ability to interact selectively with biological receptors. Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid exemplifies this trend, as its stereochemistry is crucial for its biological activity. The (1R,2R) configuration ensures optimal binding affinity to specific targets, which is often a determining factor in the success of a drug candidate.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates in drug development. Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid serves as a prime example of such an intermediate. Its synthesis involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, making it possible to produce this compound on an industrial scale.

One of the most exciting applications of this compound is in the field of oncology. Recent studies have demonstrated that indene derivatives can exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. The benzyloxy carbonyl group in Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid also plays a role in enhancing its bioavailability and metabolic stability. These properties make it an attractive candidate for further investigation as a potential anticancer agent.

Another area where this compound has shown promise is in the treatment of neurological disorders. Research indicates that chiral indene derivatives can interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The (1R,2R) configuration of Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid is believed to be critical for its ability to modulate these receptors effectively.

The synthesis and application of Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid also highlight the importance of green chemistry principles in pharmaceutical research. Efforts have been made to develop synthetic routes that minimize waste and reduce environmental impact. These sustainable practices not only make the production process more efficient but also align with global efforts to promote environmental responsibility.

Future research directions for this compound include exploring its potential as a lead molecule for drug discovery programs targeting various diseases. The versatility of its structure allows for modifications that can tailor its pharmacological properties to specific therapeutic needs. Additionally, computational modeling techniques are being employed to predict how different structural modifications will affect its biological activity.

In conclusion, Rac-(1R,2R)-1-{[(benzyloxy)carbonyl]amino}-6-methyl-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 2764012-42-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique stereochemistry and functional groups make it an invaluable tool for medicinal chemists and researchers working on novel drug candidates. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.